Cas no 2418729-53-8 (2-(4-methylphenyl)(1H-pyrazol-4-yl)methylaminoethane-1-sulfonyl fluoride)

• Product Name: 2-(4-methylphenyl)(1H-pyrazol-4-yl)methylaminoethane-1-sulfonyl fluoride
• CAS No: 2418729-53-8
• MF: C₁₃H₁₆FN₃O₂S
• MW: 297.34844493866
• CID: 5359742
• PubChem ID: 154881373
• Update Time: 2025-11-07

2-(4-methylphenyl)(1H-pyrazol-4-yl)methylaminoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4344132922
• 2-[4-Methyl-N-(1H-pyrazol-4-ylmethyl)anilino]ethanesulfonyl fluoride
• 2-[(4-methylphenyl)[(1H-pyrazol-4-yl)methyl]amino]ethane-1-sulfonyl fluoride
• 2-(4-methylphenyl)(1H-pyrazol-4-yl)methylaminoethane-1-sulfonyl fluoride

• Inchi： 1S/C13H16FN3O2S/c1-11-2-4-13(5-3-11)17(6-7-20(14,18)19)10-12-8-15-16-9-12/h2-5,8-9H,6-7,10H2,1H3,(H,15,16)
• InChI Key： UUXMOJZJWMYBRG-UHFFFAOYSA-N
• SMILES： S(CCN(C1C=CC(C)=CC=1)CC1C=NNC=1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on 2-(4-methylphenyl)(1H-pyrazol-4-yl)methylaminoethane-1-sulfonyl fluoride

Compound CAS No 2418729-53-8: 2-(4-Methylphenyl)(1H-Pyrazol-4-yl)methylaminoethane-1-sulfonyl Fluoride

The compound with CAS No 2418729-53-8, known as 2-(4-methylphenyl)(1H-pyrazol-4-yl)methylaminoethane-1-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a substituted pyrazole and a methylphenyl moiety. The integration of these functional groups makes it a versatile building block for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of sulfonyl fluoride derivatives as bioisosteres in medicinal chemistry. These compounds are known to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, making them valuable candidates for drug development. The presence of the pyrazole ring in this compound further enhances its reactivity and selectivity, as pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which are critical for molecular recognition in biological systems.

The methylphenyl group attached to the pyrazole ring contributes to the compound's lipophilicity, which is essential for its ability to cross cellular membranes and interact with target proteins. This feature has been leveraged in recent research to design more effective drug delivery systems. Additionally, the sulfonyl fluoride group is highly reactive, making this compound an excellent substrate for nucleophilic substitutions, which are widely used in organic synthesis.

In terms of synthesis, the preparation of 2-(4-methylphenyl)(1H-pyrazol-4-yl)methylaminoethane-1-sulfonyl fluoride involves a multi-step process that typically includes the formation of the pyrazole ring followed by sulfonation and fluorination steps. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of this compound with unprecedented accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists have identified several promising targets for this compound, including various kinases and proteases that are implicated in diseases such as cancer and neurodegenerative disorders.

The versatility of 2-(4-methylphenyl)(1H-pyrazol-4-yl)methylaminoethane-1-sulfonyl fluoride extends beyond its use as a drug candidate. Its unique structure also makes it an attractive material for advanced coatings and adhesives due to its high reactivity and compatibility with various substrates. This dual functionality underscores its importance as a key intermediate in both pharmaceutical and materials science research.

In conclusion, compound CAS No 2418729-53-8 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its combination of functional groups provides researchers with a powerful tool for advancing both basic science and applied technologies. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.